2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one

• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol
• IUPAC Name: 2-(1-aminocyclohexyl)-5,6,7,8-tetrahydro-3H-quinazolin-4-one
• InChI: InChI=1S/C14H21N3O/c15-14(8-4-1-5-9-14)13-16-11-7-3-2-6-10(11)12(18)17-13/h1-9,15H2,(H,16,17,18)
• InChI Key: LBYPRZPERQWAHP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=NC3=C(CCCC3)C(=O)N2)N

Description

2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one is a bicyclic organic compound featuring a partially saturated quinazolinone core fused with a cyclohexylamine substituent. It is commercially available as a hydrochloride salt (CAS RN: 1333858-04-0) with molecular formula C₁₄H₂₂ClN₃O and molecular weight 283.797 . The compound is supplied by Enamine Ltd. and stored at room temperature, indicating reasonable stability in its salt form . Its SMILES notation (O=c1[nH]c(nc2c1CCCC2)C1(N)CCCCC1.Cl) highlights the hexahydroquinazolinone scaffold and the 1-aminocyclohexyl moiety . The base compound (without HCl) has CAS 1274673-92-5, molecular formula C₁₄H₂₁N₃O, and weight 247.34, demonstrating the addition of HCl modifies its properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one typically involves multiple steps, starting from readily available precursors. One common method involves the cyclization of a suitable precursor, such as 2-aminobenzamide, with a cyclohexanone derivative under acidic or basic conditions. The reaction conditions often require careful control of temperature and pH to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance scalability and cost-effectiveness. This could include the use of continuous flow reactors, which allow for better control of reaction parameters and improved safety. Additionally, the use of catalysts and solvents that are environmentally friendly and sustainable is often prioritized in industrial settings.

Chemical Reactions Analysis

Types of Reactions

2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinazolinone derivatives with different functional groups.

Reduction: Reduction reactions can lead to the formation of dihydroquinazolinone derivatives.

Substitution: The aminocyclohexyl group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides and acyl chlorides under basic conditions.

Major Products Formed

Scientific Research Applications

2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound’s structural features make it a candidate for studying enzyme interactions and protein binding.

Industry: The compound can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-(1-Aminocyclohexyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one involves its interaction with specific molecular targets, such as enzymes and receptors. The aminocyclohexyl group can form hydrogen bonds and other non-covalent interactions with these targets, modulating their activity and leading to various biological effects. The quinazolinone core can also participate in π-π stacking interactions, further enhancing its binding affinity.

Comparison with Similar Compounds

N-(4-Fluorophenyl)-4-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-ylthio)butanamide

• Structure: Shares the hexahydroquinazolinone core but substitutes the 1-aminocyclohexyl group with a thio-linked butanamide and fluorophenyl moiety.
• Activity : Acts as a potent MMP-9 inhibitor (KD = 320 nM) by binding to the MMP-9 hemopexin (HPX) domain, disrupting proMMP-9 interactions with α4β1 integrin and CD44 .
• Significance : Demonstrates the scaffold’s adaptability for targeting protease-mediated pathways, with substituents dictating potency and selectivity.

2-(4-Methylpiperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one

• Structure: Replaces the aminocyclohexyl group with a 4-methylpiperazinyl substituent.
• Activity : Binds to TNKS2 (tankyrase 2), a poly-ADP-ribosylating enzyme involved in Wnt/β-catenin signaling. The crystal structure (PDB: 5AL4) reveals interactions with TNKS2’s catalytic domain .
• Significance: Highlights the role of substituent polarity and size in enzyme selectivity. The aminocyclohexyl group in the target compound may offer distinct hydrophobic interactions compared to the piperazinyl group.

2-(2-Aminobutan-2-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one hydrochloride

• Structure: Features a smaller branched 2-aminobutan-2-yl substituent (CAS 1333729-35-3) instead of the cyclohexylamine group.
• Properties : Molecular weight 283.80 (similar to the target compound’s HCl form) but with reduced steric bulk .
• Implications : Smaller substituents may enhance solubility but reduce binding affinity in hydrophobic pockets.

Functional and Reactivity Comparisons

Photooxidation Sensitivity

• 2-(tert-Butyl)-3-methyl-2,3,5,6,7,8-hexahydroquinazolin-4(1H)-one undergoes photooxidation in the presence of oxygen, forming hydroperoxide intermediates . Theoretical studies (B3LYP/6311++G level) propose a two-step mechanism with low activation energy .
• Contrast: The target compound’s hydrochloride salt is stable at room temperature , suggesting the aminocyclohexyl group and HCl salt form mitigate photooxidation risks observed in tert-butyl analogs.

Key Differentiators and Implications

Substituent Effects: The 1-aminocyclohexyl group provides a rigid, hydrophobic moiety that may enhance binding to targets requiring deep pocket interactions (e.g., proteases, kinases). This contrasts with smaller (e.g., 2-aminobutan-2-yl) or polar (e.g., piperazinyl) substituents . Stability: The HCl salt form improves stability compared to non-salt analogs prone to photooxidation .

Biological Potential: While direct activity data for the target compound is absent, structural analogs show promise in cancer (MMP-9 inhibition ) and Wnt signaling modulation (TNKS2 binding ).

Synthetic Utility :

• The compound’s commercial availability and stability make it a viable intermediate for derivatization in medicinal chemistry .